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Compound of Interest

Compound Name: Rhodamine 101

Cat. No.: B183124 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Rhodamine 101 is a bright and highly photostable fluorescent dye belonging to the rhodamine

family.[1][2] Due to its high fluorescence quantum yield and stability, it is extensively used in

various biotechnology applications, including fluorescence microscopy, flow cytometry, and

fluorescence correlation spectroscopy.[3][4][5][6][7] It often serves as a reference standard for

other fluorescent dyes.[8] Proper preparation of a stock solution is a critical first step to ensure

reproducibility and accuracy in experiments utilizing Rhodamine 101.

This document provides a detailed protocol for the preparation of Rhodamine 101 stock

solutions, along with key physicochemical data to guide researchers in their experimental

design.

Physicochemical Data
The following table summarizes the key quantitative properties of Rhodamine 101.
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Property Value Reference(s)

Molecular Formula C₃₂H₃₀N₂O₃ [3][9]

Formula Weight 490.6 g/mol [3][9]

Appearance Crystalline solid [3]

Excitation Maximum (λex) 565 - 569 nm [3][8][9][10]

Emission Maximum (λem) 589 - 595 nm [1][9][10]

Fluorescence Quantum Yield

(Φf)
~0.9 - 1.0 in Ethanol [11]

Solubility (Inner Salt)
Ethanol: ~0.10 mg/mL[3][9]

Methanol: Soluble

Solubility (Chloride Salt)

Ethanol: 14.29 mg/mL

(ultrasonication needed)[12]

DMSO: Used for initial

dissolution[12] Water: 2 mg/mL

(ultrasonication needed)[12]

Storage (Solid) -20°C, protected from light [3]

Storage (Stock Solution)

4°C, protected from light

(stable for at least 3 weeks)

[12]

Experimental Protocol: Preparing a 1 mM Stock
Solution in DMSO
This protocol describes the preparation of a 1 mM Rhodamine 101 stock solution in high-

quality, anhydrous dimethyl sulfoxide (DMSO).

Materials and Reagents
Rhodamine 101 (Inner salt or Chloride salt, ≥95% purity)[3]

Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes (amber or covered in foil)

Analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional, but recommended to aid dissolution)[12]

Safety Precautions
Rhodamine 101 should be handled as a hazardous chemical.[3]

Always wear appropriate Personal Protective Equipment (PPE), including gloves, safety

glasses, and a lab coat.

Handle the powdered dye in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) before use.[3]

Step-by-Step Procedure
Equilibrate Reagent: Allow the vial of Rhodamine 101 powder to equilibrate to room

temperature before opening to prevent moisture condensation.

Calculate Required Mass: To prepare a 1 mM stock solution, use the formula: Mass (mg) =

Volume (mL) x Concentration (mM) x Formula Weight ( g/mol )

Example for 1 mL of 1 mM solution: Mass (mg) = 1 mL x 1 mM x 490.6 g/mol = 0.49 mg

Example for 2 mL of 1 mM solution: Mass (mg) = 2 mL x 1 mM x 490.6 g/mol = 0.98 mg

Weigh Rhodamine 101: Carefully weigh the calculated amount of Rhodamine 101 powder

using an analytical balance.

Dissolution: a. Add the weighed powder to an appropriately sized amber or foil-wrapped

microcentrifuge tube. b. Add the desired volume of anhydrous DMSO. For example, add 1

mL of DMSO to 0.49 mg of Rhodamine 101 for a 1 mM solution. c. Vortex the solution
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thoroughly for 2-3 minutes to dissolve the powder. d. If the powder is not fully dissolved,

sonicate the vial in a water bath for 5-10 minutes.[12] Visually inspect to ensure no solid

particles remain.

Storage: Store the resulting stock solution at 4°C, tightly sealed and protected from light.[12]

Under these conditions, the solution is stable for at least three weeks.[12] For longer-term

storage, consider aliquoting and storing at -20°C.

Preparation of Working Solutions
To prepare a working solution, dilute the stock solution in the appropriate experimental buffer

(e.g., PBS, cell culture media). For example, to prepare a 1 µM working solution from a 1 mM

stock, perform a 1:1000 dilution.

Diagrams
Experimental Workflow
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Caption: Workflow for preparing a Rhodamine 101 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b183124?utm_src=pdf-custom-synthesis
https://aatbioquest.blogspot.com/2019/07/the-spectra-of-rhodamine-dyes.html?m=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC3554599/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3554599/
https://cdn.caymanchem.com/cdn/insert/20654.pdf
https://www.medchemexpress.com/rhodamine-101-inner-salt.html
https://probes.bocsci.com/resources/rhodamine-staining-protocols-tips-for-high-quality-and-reproducible-results.html
https://www.chemicalbook.com/article/applications-of-rhodamine-b.htm
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Rhodamine/
https://www.aatbio.com/products/rhodamine-101-inner-salt-cas-116450-56-7
https://www.caymanchem.com/product/20654/rhodamine-101-inner-salt
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/rhodamine_101
https://pubmed.ncbi.nlm.nih.gov/21250654/
https://pubmed.ncbi.nlm.nih.gov/21250654/
https://file.medchemexpress.com/batch_PDF/HY-D1044/Rhodamine-101-chloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b183124#how-to-prepare-a-rhodamine-101-stock-solution-for-experiments
https://www.benchchem.com/product/b183124#how-to-prepare-a-rhodamine-101-stock-solution-for-experiments
https://www.benchchem.com/product/b183124#how-to-prepare-a-rhodamine-101-stock-solution-for-experiments
https://www.benchchem.com/product/b183124#how-to-prepare-a-rhodamine-101-stock-solution-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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